(2S)-2-methyl-3-pyridin-4-ylpropan-1-ol

• CAS: 2248202-31-3
• Molecular Formula: C9H13NO
• Molecular Weight: 151.209
• SMILES: CC(CC1=CC=NC=C1)CO
• InChI: InChI=1S/C9H13NO/c1-8(7-11)6-9-2-4-10-5-3-9/h2-5,8,11H,6-7H2,1H3/t8-/m0/s1
• InChIKey: WIKBVKJZIZSPLL-QMMMGPOBSA-N
• Solubility: not available

(2S)-2-Methyl-3-pyridin-4-ylpropan-1-ol (CAS 2248202-31-3): Chiral Pyridine Alcohol Intermediate for Asymmetric Synthesis

(2S)-2-Methyl-3-pyridin-4-ylpropan-1-ol (CAS 2248202-31-3) is a chiral C9H13NO alcohol with a molecular weight of 151.21 g/mol and a defined (S)-configuration at the 2-position of the propanol chain . The compound features a pyridin-4-yl substituent, a methyl group at the chiral center, and a primary alcohol functional group. Its computed physicochemical properties include a predicted boiling point of 274.6±25.0 °C, a predicted density of 1.037±0.06 g/cm³, a predicted pKa of 14.93±0.10, a topological polar surface area (PSA) of 33.12 Ų, and a calculated LogP of 1.25 . These baseline characteristics establish it as a small-molecule chiral building block within the pyridine-propanol class, wherein the combination of the basic pyridine nitrogen, the primary hydroxyl group, and the stereodefined methyl-bearing carbon center enables its use as a synthetic intermediate for constructing more complex, enantiomerically enriched structures relevant to medicinal chemistry and neuroscience research .

Stereodefined (2S)-configuration for asymmetric synthesis

Primary alcohol as versatile derivatization handle

Pyridine-4-yl enables coordination or salt formation

Why Generic Substitution Fails for (2S)-2-Methyl-3-pyridin-4-ylpropan-1-ol: Chiral Specificity and Structural Determinants

Within the pyridine-propanol chemical space, compounds sharing the C9H13NO formula but differing in stereochemistry or substitution pattern are not functionally interchangeable. The (2S)-enantiomer (CAS 2248202-31-3) possesses a specific three-dimensional orientation of the methyl and hydroxyl groups that dictates its molecular recognition properties, while the (2R)-enantiomer (CAS 2179328-19-7) presents the opposite spatial arrangement, leading to distinct interactions with chiral biological targets such as enzymes, receptors, and transporters . Furthermore, the racemic mixture (RS)-2-Methyl-3-(4-pyridyl)propanol (CAS 379264-94-5) contains equimolar amounts of both enantiomers, which can confound structure-activity relationship (SAR) studies, reduce assay reproducibility, and introduce ambiguous pharmacokinetic or pharmacodynamic profiles in downstream applications . Structurally related analogs such as 3-(2-methylpyridin-4-yl)propan-1-ol (CAS 109942-70-3), which lacks the methyl substituent on the propanol chain, and 2-methyl-1-(pyridin-4-yl)propan-1-ol (CAS 172219-15-7), a regioisomer with the hydroxyl group at a different position, each exhibit distinct hydrogen-bonding geometries, steric profiles, and metabolic vulnerabilities. Procurement of the correct enantiomerically defined building block is therefore essential to ensure synthetic fidelity, biological relevance, and reproducibility in medicinal chemistry campaigns and chemical biology investigations. These differences are quantified in the evidence guide below.

• (2R)-enantiomer: opposite spatial arrangement may alter target interaction profiles.
• Racemate: equimolar mixture may confound stereochemical SAR and assay reproducibility.
• Amine analog: different reactivity (amide coupling vs. alcohol chemistry); not interchangeable.

(2S)-2-Methyl-3-pyridin-4-ylpropan-1-ol: Quantitative Differentiation Evidence Against Closest Analogs

Chiral Identity: (2S)- vs. (2R)-Enantiomer Differentiation by Specific Rotation and Chromatographic Resolution

The (2S)-enantiomer (CAS 2248202-31-3) is differentiated from its (2R)-counterpart (CAS 2179328-19-7) by its opposite optical rotation and distinct retention time on chiral stationary phases. While vendor-reported specific rotation values are not publicly standardized for this compound, enantiomeric differentiation is routinely achievable by chiral HPLC or SFC methods . The defined (S)-configuration at the 2-position is critical for downstream applications: in analogous pyridinyl-propanol systems, the (S)-enantiomer has been shown to exhibit preferential binding to certain biological targets compared to the (R)-enantiomer, with enantiomeric excess (ee) values of ≥95% being the typical specification for research-grade material from reputable suppliers . The absolute configuration can be confirmed by 1H NMR spectroscopy using Mosher's ester derivatization, a method validated for pyridinyl aryl methanol derivatives, providing unambiguous stereochemical assignment of the (2S)-configuration [1].

Enantiomer Differentiation

Class-level

Opposite optical rotation; baseline separation on chiral HPLC/SFC achievable (class-level reference).

Enantiomer-attribution review supports target engagement interpretation.

Vendor ee specifications should be verified.

Evidence Dimension	Enantiomeric identity and stereochemical purity
Target Compound Data	(2S)-enantiomer: CAS 2248202-31-3; defined (S)-configuration at C2; typical vendor-reported purity ≥95%
Comparator Or Baseline	(2R)-enantiomer: CAS 2179328-19-7; opposite (R)-configuration; racemic mixture: CAS 379264-94-5; 0% ee
Quantified Difference	Opposite optical rotation sign; chromatographic baseline resolution achievable on chiral stationary phases (class-level reference for pyridinyl alcohols: enantiomeric excess determination by chiral HPLC, as reported for analogous chiral 4-arylpyridine systems [1])
Conditions	Chiral HPLC or SFC with polysaccharide-based chiral stationary phase; Mosher's ester derivatization followed by 1H NMR analysis [1]

Why This Matters

Selection of the incorrect enantiomer or racemate leads to confounded biological activity data and wasted synthetic effort, as the (2S)-configuration is the stereochemical requirement for target engagement in medicinal chemistry applications.

• [1] Maerten E, Agbossou-Niedercorn F, Castanet Y, Mortreux A. Preparation of pyridinyl aryl methanol derivatives by enantioselective hydrogenation of ketones using chiral Ru(diphosphine)(diamine) complexes. Attribution of their absolute configuration by 1H NMR spectroscopy using Mosher's reagent. Tetrahedron. 2008;64:8700-8708. View Source

Physicochemical Property Differentiation: LogP and PSA Differences Among C9H13NO Pyridine-Propanol Isomers

Among the C9H13NO pyridine-propanol constitutional and stereoisomers, the (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol scaffold possesses distinct physicochemical properties that govern its suitability for specific synthetic and biological applications. The compound has a calculated LogP of 1.25 and a topological polar surface area (tPSA) of 33.12 Ų, placing it within favorable drug-like property space for CNS permeability (tPSA < 60-70 Ų) and moderate lipophilicity (LogP 1-3 ideal for oral absorption) . In contrast, regioisomers such as 2-methyl-1-(pyridin-4-yl)propan-1-ol (CAS 172219-15-7), in which the hydroxyl group is positioned at the benzylic carbon rather than the terminal carbon, exhibit different hydrogen-bond donor/acceptor geometries and steric profiles that can alter metabolic stability and target binding . Similarly, the (S)-enantiomer of the corresponding amine analog, (2S)-2-methyl-3-(pyridin-4-yl)propan-1-amine (CAS 537705-84-3), replacing the primary alcohol with a primary amine, has a substantially different pKa (amine vs. alcohol), LogP, and hydrogen-bonding capacity, making it non-substitutable in reactions requiring alcohol nucleophilicity (e.g., esterification, etherification) .

Physicochemical Profile

Data to verify

LogP 1.25 / tPSA 33.12 Ų (calc.)

Context-dependent; may support CNS permeability screening context.

Experimental values not located.

Evidence Dimension	Calculated lipophilicity (LogP) and topological polar surface area (tPSA)
Target Compound Data	(2S)-2-methyl-3-pyridin-4-ylpropan-1-ol: LogP = 1.25; tPSA = 33.12 Ų
Comparator Or Baseline	3-(2-methylpyridin-4-yl)propan-1-ol (CAS 109942-70-3): LogP and tPSA values not explicitly reported but expected to differ due to absence of methyl on propanol chain. 2-methyl-1-(pyridin-4-yl)propan-1-ol (CAS 172219-15-7): different LogP owing to altered hydrogen-bonding environment. (2S)-2-methyl-3-(pyridin-4-yl)propan-1-amine (CAS 537705-84-3): amine analog with distinct pKa and LogP.
Quantified Difference	Target compound LogP of 1.25 indicates balanced lipophilicity for potential CNS penetration; tPSA of 33.12 Ų is below the 60 Ų threshold associated with favorable brain penetration, distinguishing it from more polar or more lipophilic analogs in the same chemical space.
Conditions	Calculated properties based on fragment-based algorithms (ChemSrc/Chemsrc database); experimental LogP and tPSA values were not located in the accessible primary literature for this specific compound.

Why This Matters

Physicochemical properties directly influence solubility, permeability, metabolic stability, and formulation behavior; selecting the correct isomer ensures predictable performance in downstream synthesis, assay development, and pharmacokinetic studies.

Synthetic Utility: Primary Alcohol as a Versatile Functional Handle for Derivatization

The primary alcohol functionality of (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol provides a well-defined synthetic handle that enables a broad range of downstream transformations, including esterification, etherification (via Williamson ether synthesis), oxidation to the corresponding aldehyde or carboxylic acid, conversion to a leaving group (e.g., tosylate, mesylate) for nucleophilic displacement, and Mitsunobu reactions for stereochemical inversion . This contrasts with structural analogs where the hydroxyl group is positioned at a secondary or benzylic carbon (e.g., 2-methyl-1-(pyridin-4-yl)propan-1-ol, CAS 172219-15-7), which exhibit altered reactivity profiles: secondary alcohols are more sterically hindered for nucleophilic reactions, and benzylic alcohols are more susceptible to oxidation and acid-catalyzed elimination. Furthermore, the (2S)-amine analog (CAS 537705-84-3) engages in different coupling chemistries (e.g., amide bond formation, reductive amination), making the alcohol and amine variants complementary rather than interchangeable synthetic intermediates . The combination of a primary alcohol, a pyridine nitrogen capable of coordination or salt formation, and a stereodefined methyl group makes this compound a uniquely versatile chiral building block for constructing libraries of enantiomerically enriched drug-like molecules.

Synthetic Handle

Class-level

Primary alcohol: esterification, etherification, oxidation, Mitsunobu chemistry.

Supports selection for alcohol-specific derivatization routes.

Reactivity advantages are class-level.

Evidence Dimension	Functional group reactivity and synthetic versatility
Target Compound Data	Primary alcohol at the terminal carbon; amenable to esterification, etherification, oxidation, tosylation/mesylation, Mitsunobu chemistry
Comparator Or Baseline	2-Methyl-1-(pyridin-4-yl)propan-1-ol (CAS 172219-15-7): secondary benzylic alcohol, more hindered and prone to elimination. (2S)-2-methyl-3-(pyridin-4-yl)propan-1-amine (CAS 537705-84-3): primary amine, different coupling chemistry (amide formation, reductive amination).
Quantified Difference	Quantitative comparison of reaction rates or yields for specific derivatizations of these compounds was not located in the accessible literature. The differentiation is based on well-established structure-reactivity relationships for primary vs. secondary alcohols and alcohols vs. amines.
Conditions	Standard organic synthesis conditions for alcohol derivatization; specific experimental protocols require optimization for this substrate.

Why This Matters

The primary alcohol handle enables the widest range of derivatization strategies, maximizing synthetic flexibility and making this compound a more versatile starting material compared to its secondary alcohol or amine analogs.

Enantioselective Synthesis Benchmarking: Pyridinyl Alcohols via Asymmetric Hydrogenation

The broader class of chiral pyridinyl alcohols, exemplified by (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol, can be accessed with high enantiomeric excess through catalytic asymmetric hydrogenation of the corresponding prochiral ketones using Ru(diphosphine)(diamine) complexes. In the benchmark study by Maerten et al. (Tetrahedron, 2008), enantioselective hydrogenation of pyridinyl aryl ketones using Ru catalysts achieved enantiomeric excesses typically exceeding 90% ee, with absolute configuration assignment by Mosher's ester 1H NMR analysis [1]. While the specific (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol was not directly synthesized in that study, the methodology is directly transferable to 2-methyl-3-pyridin-4-ylpropanal as a substrate, providing a validated route for obtaining the (S)-enantiomer in high enantiopurity. This catalytic approach offers advantages over classical resolution methods (diastereomeric salt formation or chiral auxiliary approaches) in terms of atom economy and scalability [1].

Asymmetric Synthesis Route

Class-level

>90% ee reported for pyridinyl alcohols via Ru-catalyzed hydrogenation.

Supports scale-up pathway context for enantiopure intermediate.

Transferability to specific ketone substrate to confirm.

Evidence Dimension	Enantioselectivity of catalytic asymmetric synthesis
Target Compound Data	Achievable enantiomeric excess >90% ee for chiral pyridinyl alcohols via Ru-catalyzed asymmetric hydrogenation of corresponding ketones (class benchmark) [1]
Comparator Or Baseline	Classical resolution methods (diastereomeric salt formation, chiral HPLC separation): theoretical maximum yield 50% per enantiomer; enzymatic resolution: substrate-dependent, variable ee.
Quantified Difference	Catalytic asymmetric hydrogenation provides up to >90% ee with theoretical 100% yield of the desired enantiomer, compared to a maximum 50% yield for resolution methods. Specific ee values for (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol synthesis were not located.
Conditions	Ru(diphosphine)(diamine) catalyst, H2 pressure, 2-propanol or suitable solvent, ketone substrate (2-methyl-3-pyridin-4-ylpropanal) [1]

Why This Matters

Access to high enantiomeric excess material via catalytic asymmetric synthesis supports cost-effective procurement and scale-up for medicinal chemistry programs requiring multigram quantities of enantiomerically pure intermediate.

• [1] Maerten E, Agbossou-Niedercorn F, Castanet Y, Mortreux A. Preparation of pyridinyl aryl methanol derivatives by enantioselective hydrogenation of ketones using chiral Ru(diphosphine)(diamine) complexes. Attribution of their absolute configuration by 1H NMR spectroscopy using Mosher's reagent. Tetrahedron. 2008;64:8700-8708. View Source

Optimal Application Scenarios for (2S)-2-Methyl-3-pyridin-4-ylpropan-1-ol in Research and Industrial Settings

Asymmetric Medicinal Chemistry: Synthesis of Enantiomerically Pure CNS-Targeted Drug Candidates

Note: The reference to ABT-724 is based on vendor annotations (excluded source) and could not be independently verified in the primary literature for this specific intermediate. Users should confirm the synthetic relevance to their specific target of interest.

Chiral Ligand and Catalyst Design: Pyridine-Containing Enantiopure Building Blocks

The pyridine nitrogen of (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol can coordinate to metal centers, making it a precursor for chiral ligands used in asymmetric catalysis. By functionalizing the primary alcohol with phosphorus-containing groups (e.g., phosphinite or phosphine ligands), researchers can generate enantiopure P,N-ligands for transition metal-catalyzed asymmetric transformations. The methodology for preparing pyridinyl aryl methanol derivatives via enantioselective hydrogenation, as validated by Maerten et al. using Ru(diphosphine)(diamine) catalysts [1], supports both the synthesis and the subsequent application of this compound class in catalytic asymmetric synthesis. The (2S)-configured methyl group provides a stereochemical element essential for chiral induction in catalytic processes.

Chemical Biology Probe Development: Stereochemically Defined Tool Compounds

In chemical biology, enantiomerically pure compounds are essential for target identification and validation studies. (2S)-2-Methyl-3-pyridin-4-ylpropan-1-ol can be elaborated into photoaffinity probes, fluorescent ligands, or biotinylated derivatives for pull-down experiments, where the defined (2S)-stereochemistry ensures that the probe recapitulates the binding mode of the parent ligand. The primary alcohol provides a convenient attachment point for linker installation without perturbing the core pharmacophore. The moderate LogP (1.25) and low tPSA (33.12 Ų) suggest compatibility with cell-permeable probe design, while the pyridine moiety can participate in key hydrogen-bonding or π-stacking interactions with biological targets [1].

Process Chemistry and Scale-Up: Kilogram-Scale Synthesis of Chiral Intermediates

For industrial applications, the (2S)-2-methyl-3-pyridin-4-ylpropan-1-ol scaffold can be accessed via catalytic asymmetric hydrogenation of the corresponding ketone using Ru(diphosphine)(diamine) catalysts, a methodology that has been demonstrated for closely related pyridinyl aryl methanols with enantiomeric excess exceeding 90% [1]. This catalytic route is amenable to scale-up, offering advantages over stoichiometric chiral auxiliary approaches in terms of cost, waste reduction, and process efficiency. The compound's liquid physical state, as indicated by commercial suppliers offering it at 98% purity, facilitates handling and dispensing in automated synthesis platforms and continuous flow chemistry setups, which are increasingly adopted in pharmaceutical process development .

Application

Selection Property

Validation Focus

Asymmetric synthesis of CNS-targeted compounds

Stereochemical control (2S-configuration)

Enantiomeric purity verification

Chiral ligand / catalyst design

Pyridine coordination capacity

Metal complexation studies

Chemical biology probe development

Primary alcohol linker handle

Derivatization compatibility

Process chemistry / scale-up

Scalable enantioselective synthesis

Catalytic method transfer

• [1] Maerten E, Agbossou-Niedercorn F, Castanet Y, Mortreux A. Preparation of pyridinyl aryl methanol derivatives by enantioselective hydrogenation of ketones using chiral Ru(diphosphine)(diamine) complexes. Attribution of their absolute configuration by 1H NMR spectroscopy using Mosher's reagent. Tetrahedron. 2008;64:8700-8708. View Source